Cas no 2411178-15-7 (5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile)
5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-26596097
- 5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile
- Z1901745384
- 2411178-15-7
-
- Inchi: 1S/C17H22N4O2/c1-13-12-20(16-4-8-23-9-5-16)6-7-21(13)17(22)14-2-3-15(10-18)19-11-14/h2-3,11,13,16H,4-9,12H2,1H3/t13-/m1/s1
- InChI Key: NNCCCJNRGBCAMQ-CYBMUJFWSA-N
- SMILES: O1CCC(CC1)N1CCN(C(C2C=NC(C#N)=CC=2)=O)[C@H](C)C1
Computed Properties
- Exact Mass: 314.17427596g/mol
- Monoisotopic Mass: 314.17427596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 469
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.5Ų
5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26596097-0.05g |
5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile |
2411178-15-7 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile
Introduction to 5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile (CAS No. 2411178-15-7)
5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411178-15-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by a pyridine core functionalized with a nitrile group at the 2-position and a piperazine moiety linked to an oxane ring at the 4-position. The presence of the (2R)-configuration at the piperazine ring adds an additional layer of stereochemical complexity, which is often crucial for determining the biological efficacy and selectivity of such molecules.
In recent years, there has been a growing interest in the development of novel psychoactive substances that target central nervous system (CNS) receptors. Among these, compounds that interact with serotonin receptors, particularly serotonin 5-HT3 receptors, have shown considerable promise. The piperazine scaffold in 5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile is known to be a key pharmacophore for modulating such receptors.
Recent studies have highlighted the importance of stereochemistry in the design of CNS-active compounds. The (2R)-configuration at the piperazine ring in this molecule is believed to contribute to its unique pharmacological profile. This stereochemical feature has been associated with enhanced binding affinity and improved selectivity over closely related analogs, which are critical factors in drug development.
The oxane ring in the molecular structure of 5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile introduces additional flexibility and may influence the compound's solubility and metabolic stability. These properties are essential for determining the compound's bioavailability and pharmacokinetic behavior, which are critical considerations in drug design.
One of the most intriguing aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of a pyridine core, a nitrile group, and a piperazine moiety linked to an oxane ring creates a unique scaffold that may exhibit multiple biological activities. This makes it an attractive candidate for further investigation in various therapeutic areas.
The nitrile group at the 2-position of the pyridine ring is another key feature that contributes to the compound's potential biological activity. Nitrile groups are known to be pharmacophores in many bioactive molecules and can participate in various interactions with biological targets. This functional group may play a crucial role in determining the compound's binding affinity and specificity.
Current research in the field of medicinal chemistry has demonstrated that modifications to the piperazine scaffold can significantly alter the pharmacological properties of CNS-active compounds. The presence of a methyl group at the 2-position and an oxane ring at the 4-position in 5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile suggests that this molecule may exhibit unique interactions with biological targets compared to other piperazine-based compounds.
In conclusion, 5-[(2R)-2-methyl-4-(oxan-4-yloxy)piperazine-1-carbonyl]pyridine -2-carbonitrile (CAS No. 2411178 -15 -7) is a promising compound with a complex molecular structure that warrants further investigation. Its unique combination of structural features makes it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new biological activities and mechanisms of action, this compound may play a significant role in future drug development efforts.
2411178-15-7 (5-[(2R)-2-methyl-4-(oxan-4-yl)piperazine-1-carbonyl]pyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)